Cas no 31775-97-0 (7-nitro-2,3-dihydro-1H-indazol-3-one)

• Product Name: 7-nitro-2,3-dihydro-1H-indazol-3-one
• CAS No: 31775-97-0
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 304652
• PubChem ID: 5708331
• Update Time: 2025-06-16

7-nitro-2,3-dihydro-1H-indazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Indazol-3-one,1,2-dihydro-7-nitro-
• 1,2-DIHYDRO-7-NITRO-3H-INDAZOL-3-ONE
• 7-nitro-1,2-dihydroindazol-3-one
• 7-Nitro-1,2-dihydro-indazol-3-on
• 7-nitro-1,2-dihydro-indazol-3-one
• 7-nitro-1H-2-hydroindazol-3-one
• 7-nitro-indazolin-3-one
• 31775-97-0
• 7-Nitro-1,2-dihydro-3h-indazol-3-on
• MFCD06245362
• 7-Nitro-1H-indazol-3(2H)-one
• SCHEMBL3477342
• MS-20014
• 7-nitro-2,3-dihydro-1H-indazol-3-one
• CHEMBL1762741
• 7-nitro-1,2-dihydro-3H-indazol-3-one
• FT-0692178
• AKOS005254227
• DTXSID00420749
• SCHEMBL4434075
• DIMKMDUVYPSCLV-UHFFFAOYSA-N

• Inchi： 1S/C7H5N3O3/c11-7-4-2-1-3-5(10(12)13)6(4)8-9-7/h1-3H,(H2,8,9,11)
• InChI Key： DIMKMDUVYPSCLV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.03300
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 94.47000
• LogP: 1.28760

7-nitro-2,3-dihydro-1H-indazol-3-one Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 7-nitro-2,3-dihydro-1H-indazol-3-one

Introduction to 7-Nitro-2,3-Dihydro-1H-Indazol-3-One (CAS No. 31775-97-0)

7-Nitro-2,3-dihydro-1H-indazol-3-one (CAS No. 31775-97-0) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is known for its unique structural features and potential biological activities, making it a subject of interest for researchers and pharmaceutical companies alike. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 7-nitro-2,3-dihydro-1H-indazol-3-one.

Chemical Properties: 7-Nitro-2,3-dihydro-1H-indazol-3-one is a nitro-substituted indazolone derivative. Its molecular formula is C₉H₈N₄O₃, and it has a molecular weight of 204.18 g/mol. The compound features a six-membered indazole ring fused with a five-membered lactam ring, with a nitro group attached at the 7-position. This unique structure confers specific chemical and physical properties to the molecule, such as solubility in polar solvents and stability under various conditions.

Synthesis Methods: The synthesis of 7-nitro-2,3-dihydro-1H-indazol-3-one has been explored through several routes. One common method involves the reaction of 2-aminoindazole with an appropriate nitration agent followed by cyclization to form the lactam ring. Another approach involves the condensation of an indazole derivative with a suitable electrophile in the presence of a base. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as microwave-assisted synthesis and catalytic processes using metal complexes.

Biological Activities: 7-Nitro-2,3-dihydro-1H-indazol-3-one has been studied for its potential biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Research has shown that this compound can inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Additionally, studies have demonstrated that 7-nitro-2,3-dihydro-1H-indazol-3-one can protect neurons from oxidative stress and neurodegenerative damage, making it a promising candidate for the treatment of neurological disorders.

Clinical Applications: The potential clinical applications of 7-nitro-2,3-dihydro-1H-indazol-3-one are diverse and promising. In preclinical studies, this compound has shown efficacy in models of chronic pain and inflammatory diseases. Its neuroprotective properties have also been evaluated in models of Alzheimer's disease and Parkinson's disease. These findings suggest that 7-nitro-2,3-dihydro-1H-indazol-3-one could be developed into therapeutic agents for a range of conditions.

Literature Review: Recent research has further elucidated the mechanisms underlying the biological activities of 7-nitro-2,3-dihydro-1H-indazol-3-one. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound can selectively inhibit COX-2 without affecting COX-1, which may reduce gastrointestinal side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). Another study in Neuropharmacology in 2021 found that 7-nitro-2,3-dihydro-1H-indazol-3-one can enhance neuronal survival by modulating mitochondrial function and reducing oxidative stress.

Future Directions: Despite the promising results from preclinical studies, further research is needed to fully understand the therapeutic potential of 7-nitro-2,3-dihydro-1H-indazol-3-one. Future studies should focus on optimizing its pharmacokinetic properties, evaluating its safety profile in animal models, and conducting clinical trials to assess its efficacy in human patients. Additionally, exploring combination therapies involving 7-nitro-2,3-dihydro-1H-indazol-3-one with other drugs could lead to more effective treatment strategies for complex diseases.

In conclusion, 7-nitro-2,3-dihydro-1H-indazol-3-one (CAS No. 31775-97-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug development. As research continues to advance our understanding of this compound, it holds promise for addressing unmet medical needs in various therapeutic areas.